2-{1-(4-ethoxybenzyl)-4-[3-(1H-pyrazol-1-yl)propyl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-[(4-ethoxyphenyl)methyl]-4-(3-pyrazol-1-ylpropyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H32N4O2/c1-2-27-21-7-5-19(6-8-21)17-24-15-14-23(18-20(24)9-16-26)11-4-13-25-12-3-10-22-25/h3,5-8,10,12,20,26H,2,4,9,11,13-18H2,1H3
• InChI Key: YUWZMPHKYONFJP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2CCO)CCCN3C=CC=N3
• Molecular Formula: C21H32N4O2
• Molecular Weight: 372.5 g/mol

Description

2-{1-(4-ethoxybenzyl)-4-[3-(1H-pyrazol-1-yl)propyl]-2-piperazinyl}ethanol, commonly known as EBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. EBP is a piperazine derivative that has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of EBP is not fully understood, but it has been found to interact with several molecular targets, including the dopamine transporter, serotonin transporter, and sigma-1 receptor. EBP has also been found to modulate the activity of several signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. These interactions and modulations may contribute to the biochemical and physiological effects of EBP.
Biochemical and Physiological Effects:
EBP has been found to have several biochemical and physiological effects, including anti-inflammatory, anti-tumor, anti-depressant, and neuroprotective effects. EBP has also been found to modulate the activity of several signaling pathways, which may contribute to its effects.

Advantages and Limitations for Lab Experiments

EBP has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, EBP also has some limitations, including its low water solubility and potential toxicity at high doses.

Future Directions

There are several future directions for the study of EBP. Further research is needed to fully understand the mechanism of action of EBP and its interactions with molecular targets and signaling pathways. Additionally, more studies are needed to investigate the potential applications of EBP in the treatment of various diseases, including neurodegenerative diseases and cancer. The development of new synthesis methods for EBP may also improve its yield and purity and facilitate further research.

Scientific Research Applications

EBP has been found to have several potential applications in the field of medicine. It has been studied for its anti-inflammatory, anti-tumor, and anti-depressant properties. EBP has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, EBP has been studied for its potential use as a radioprotective agent.